2-Chloro-N-(2,5-dihydroxy-phenyl)-acetamide

• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 2-chloro-N-(2,5-dihydroxyphenyl)acetamide
• InChI: InChI=1S/C8H8ClNO3/c9-4-8(13)10-6-3-5(11)1-2-7(6)12/h1-3,11-12H,4H2,(H,10,13)
• InChI Key: WMFOFOUJORBOAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)NC(=O)CCl)O

Description

2-Chloro-N-(2,5-dihydroxy-phenyl)-acetamide is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

α-chloroacetylchloride (10.1 g, 0.128 mole) was added dropwise under stirring at room temperature to the 2-aminohydroquinone (4.16 g, 0.128 mole) in dry acetone (400 ml) and diethanolamine (2.04 ml, 0.128 mole). The reaction mixture was poured into water and hydrochloride acid (2,000 ml, pH 1), then extracted with ethylacetate (500 ml). The solvent was evaporated to dryness and the solid residue (4.20 g, 80%) was used without any further purification. The structure of the 2-(α-chloroacetamido)-hydroquinone was confirmed by NMR analysis.

Synthesis routes and methods II

Procedure details

Compound 46 (5 g, 21.7 mmol) was dissolved in dichloromethane followed by the dropwise addition of boron tribromide (1M solution in dichloromethane, 84 ml, 84 mmol) at 0° C. The reaction mixture was left at 4° C. overnight. Water (100 ml) was added carefully to destroy excess boron tribromide. The solid precipitation was filtered off to yield brownish pure compound. Yield=4.15 g. (94%). 1H NMR (dmso-d6): 9.29 (s, 1H), 9.20 (s, 1H), 8.77 (s, 1H), 7.46 (d, 1H, J=3.02 Hz), 6.65 (d, 1H, J=8.89 Hz), 6.33 (dd, 1H, J=8.95 and 2.98 Hz), 4.35 (s, 2H). 13C NMR (dmso-d6): 165.0, 150.3, 150.2, 140.2, 126.6, 116.2, 111.6, 44.1. ES-HRMS [M+H]+202.0271. Calcd for (C8H9NO3):202.0278.